(E)-Allyl 9-Bromonon-4-enoate

• Molecular Formula: C12H19BrO2
• Molecular Weight: 275.18 g/mol
• IUPAC Name: prop-2-enyl (E)-9-bromonon-4-enoate
• InChI: InChI=1S/C12H19BrO2/c1-2-11-15-12(14)9-7-5-3-4-6-8-10-13/h2-3,5H,1,4,6-11H2/b5-3+
• InChI Key: ZDQRZQQSLWXKTO-HWKANZROSA-N
• Isomeric SMILES: C=CCOC(=O)CC/C=C/CCCCBr
• Canonical SMILES: C=CCOC(=O)CCC=CCCCCBr

Description

(E)-Allyl 9-Bromonon-4-enoate: is a versatile organic compound with the molecular formula C12H19BrO2. It is a brominated derivative of non-4-enoic acid, featuring an allyl group at the 1-position and a bromine atom at the 9-position. This compound is primarily used as a building block in organic synthesis due to its reactivity and structural complexity.

Synthetic Routes and Reaction Conditions:

• Starting Materials: The synthesis of (E)-Allyl 9-Bromonon-4-enoate typically begins with non-4-enoic acid or its derivatives.

• Allylation Reaction: The non-4-enoic acid undergoes an allylation reaction to introduce the allyl group at the 1-position.

• Bromination: The resulting compound is then subjected to bromination to introduce the bromine atom at the 9-position.

• Purification: The final product is purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods:

• Batch Production: In industrial settings, the compound is often produced in batches to ensure quality control and consistency.

• Catalysts and Solvents: Various catalysts and solvents are used to optimize the reaction conditions and yield.

Chemical Reactions Analysis

Staudinger Reaction for Cyclization

(E)-Allyl 9-bromonon-4-enoate undergoes a Staudinger reaction with DIPEA (N,N-diisopropylethylamine) in methanol to form (+)-1-hydroxyquinolizidinone (Scheme 1). The reaction proceeds via nucleophilic attack on the brominated carbon, followed by intramolecular lactonization. This method provides a high-yielding route to bicyclic alkaloid precursors .

Conditions :

• Reagent : DIPEA (base)

• Solvent : MeOH

• Product : (+)-1-Hydroxyquinolizidinone

• Yield : Not explicitly quantified but described as efficient .

Corey’s Protocol for Dithiane Hydrolysis

Key Steps :

• Dithiane formation with 1,2-ethanedithiol.

• Oxidative hydrolysis with NBS/AgNO₃.

• Reduction (e.g., NaBH₄) and acetylation (Ac₂O/pyridine).

Diastereodivergent Cyclization with Lewis Acids

The bromoalkene moiety enables diastereodivergent cyclizations depending on the Lewis acid:

Lewis Acid	Product Configuration	Yield	Dr (Diastereomeric Ratio)
SnCl₄	1,2-syn isomer	68%	>30:1
BF₃·OEt₂	1,2-anti isomer	86%	>30:1

Mechanistic Insight :

• SnCl₄ induces a chelated chair-like transition state (TS), favoring syn addition.

• BF₃·OEt₂ promotes non-chelated TS via carbonyl complexation, leading to anti selectivity .

Bromonium Ion-Mediated Additions

The bromine substituent facilitates stereospecific bromonium ion formation during electrophilic additions. For example, reaction with bromonium nitrate (generated in situ from Br₂/AgNO₃) produces:

• Erythro-bromonitrate esters (44% yield) and erythro-bromopyridinium nitrates (37% yield) from (E)-configured alkenes.

• Threo products dominate with (Z)-alkenes (48% yield for threo-bromonitrate) .

General Stereochemical Rule :

• Antiperiplanar addition (halonium intermediate) ensures trans-diaxial bromine delivery .

Cross-Coupling via σ-Allylpalladium Intermediates

The allyl ester group participates in palladium-catalyzed cross-couplings . Using Pd(0) catalysts with chiral ligands (e.g., bisphosphines), the compound forms σ-allylpalladium intermediates, enabling enantioselective synthesis of 1,5-dienes. Key factors:

• Ligand bite angle controls regioselectivity (branched vs. linear products).

• γ-Substitution on the allyl group allows access to quaternary stereocenters .

Example :

• Coupling with allylic carbonates yields 1,5-dienes with >90% ee under optimized conditions .

Lactonization and Asymmetric Dihydroxylation

The α,β-unsaturated ester undergoes asymmetric dihydroxylation (e.g., Sharpless conditions) followed by lactonization. This sequence generates bicyclic lactones, which are precursors to conduritols and inositol derivatives .

Critical Parameters :

• Osmium tetroxide (OsO₄) and chiral ligands for enantioselectivity.

• Acid catalysis (H₂SO₄/AcOH) for lactone ring closure.

Scientific Research Applications

(E)-Allyl 9-Bromonon-4-enoate: has several applications in scientific research:

• Chemistry: It is used as a reagent in organic synthesis to create complex molecules.

• Biology: The compound can be used to study biological processes involving brominated compounds.

• Medicine: It may serve as a precursor for pharmaceuticals or as a tool in drug discovery.

• Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (E)-Allyl 9-Bromonon-4-enoate exerts its effects depends on the specific reaction it undergoes. For example, in Suzuki-Miyaura coupling, the palladium catalyst facilitates the formation of carbon-carbon bonds by coordinating to both the allyl group and the bromine atom, allowing the nucleophilic attack and subsequent bond formation.

Molecular Targets and Pathways Involved:

• Enolate Formation: In reactions involving enolates, the compound forms an enolate intermediate that participates in further reactions.

• Transition Metal Catalysis: In coupling reactions, the palladium catalyst plays a crucial role in the reaction mechanism.

Comparison with Similar Compounds

(E)-Allyl 9-Bromonon-4-enoate: is unique due to its specific structural features and reactivity. Similar compounds include:

• Non-4-enoic Acid: The parent compound without bromination or allylation.

• Allyl Bromides: Other allyl bromides with different chain lengths or positions of bromination.

• Non-4-enoic Acid Derivatives: Other derivatives of non-4-enoic acid with different functional groups.

These compounds differ in their reactivity and applications, highlighting the uniqueness of (E)-Allyl 9-Bromonon-4-enoate.